(2-Chloro-5-(pyridin-2-yl)phenyl)methanol
Cat. No. B8365554
M. Wt: 219.66 g/mol
InChI Key: YAYQNPZNOAZJEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09242970B2
Procedure details
A cooled (−10° C.) suspension of LiAlH4 (37 mg; 0.97 mmol) in anh. THF (1.5 ml) was treated with a solution of methyl 2-chloro-5-(pyridin-2-yl)benzoate (220 mg; 0.88 mmol) in anh. THF (1 ml). The mixture was further stirred at −10° C. for 20 min. Water (37 μl), 15% aq. NaOH (37 μl), and water (110 μl) were then successively added, and the resulting mixture was further stirred at rt for 1 h. Filtration, concentration to dryness under reduced pressure, and additional drying under HV afforded (2-chloro-5-(pyridin-2-yl)phenyl)methanol as a colorless solid. LC-MS (conditions A): tR=0.42 min.; [M+H]+: 219.94 g/mol.
Name
methyl 2-chloro-5-(pyridin-2-yl)benzoate
Quantity
220 mg
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Li+].[Al+3].[Cl:7][C:8]1[CH:17]=[CH:16][C:15]([C:18]2[CH:23]=[CH:22][CH:21]=[CH:20][N:19]=2)=[CH:14][C:9]=1[C:10](OC)=[O:11].O.[OH-].[Na+]>C1COCC1>[Cl:7][C:8]1[CH:17]=[CH:16][C:15]([C:18]2[CH:23]=[CH:22][CH:21]=[CH:20][N:19]=2)=[CH:14][C:9]=1[CH2:10][OH:11] |f:0.1.2.3.4.5,8.9|
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Inputs
Step One
Step Two
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Name
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methyl 2-chloro-5-(pyridin-2-yl)benzoate
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Quantity
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220 mg
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Type
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reactant
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Smiles
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ClC1=C(C(=O)OC)C=C(C=C1)C1=NC=CC=C1
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was further stirred at −10° C. for 20 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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A cooled
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STIRRING
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Type
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STIRRING
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Details
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the resulting mixture was further stirred at rt for 1 h
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Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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Details
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Filtration, concentration to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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additional drying under HV
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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product
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Smiles
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ClC1=C(C=C(C=C1)C1=NC=CC=C1)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
